Cas no 38564-39-5 (Acetic acid, bis(ethylthio)-, methyl ester)
38564-39-5 structure
Product Name:Acetic acid, bis(ethylthio)-, methyl ester
CAS No:38564-39-5
MF:C7H14O2S2
MW:194.314859867096
CID:1490171
PubChem ID:10899528
Update Time:2025-04-21
Acetic acid, bis(ethylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, bis(ethylthio)-, methyl ester
- methyl 2,2-bis(ethylsulfanyl)acetate
- 38564-39-5
- acetic acid, 2,2-bis(ethylthio)-, methyl ester
- BTADPPRQZFQLLV-UHFFFAOYSA-N
- Bis-ethylsulfanyl-acetic acid methyl ester
- methyl bis(ethylsulfanyl)acetate
- SCHEMBL20299956
- DTXSID30447646
-
- Inchi: 1S/C7H14O2S2/c1-4-10-7(11-5-2)6(8)9-3/h7H,4-5H2,1-3H3
- InChI Key: BTADPPRQZFQLLV-UHFFFAOYSA-N
- SMILES: S(CC)C(C(=O)OC)SCC
Computed Properties
- Exact Mass: 194.04362
- Monoisotopic Mass: 194.04352203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 76.9Ų
Experimental Properties
- PSA: 26.3
Acetic acid, bis(ethylthio)-, methyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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